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Compound of Interest

Compound Name: Euphorbia factor L8

Cat. No.: B2628361 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the spectroscopic data and experimental protocols for Euphorbia
factor L8, a lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris. This guide is

intended to serve as a technical resource for the identification, characterization, and further

investigation of this compound.

Summary of Spectroscopic Data
Euphorbia factor L8 possesses the molecular formula C₃₀H₃₇NO₇ and a molecular weight of

523.61 g/mol .[1] Its structure has been elucidated through comprehensive spectroscopic

analysis, including Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray

diffraction.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum of Euphorbia factor L8, recorded in CDCl₃ at 150 MHz, reveals 30

distinct carbon signals, consistent with its molecular formula. The chemical shifts are indicative

of a complex diterpenoid structure containing carbonyl groups, olefinic carbons, and a variety

of aliphatic carbons.

Table 1: ¹³C NMR Spectroscopic Data for Euphorbia Factor L8
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Carbon No. Chemical Shift (δ, ppm)

1 48.6

2 37.7

3 81.6

4 52.3

5 65.5

6 144.4

7 34.9

8 21.0

9 35.4

10 25.3

11 28.5

12 146.6

13 134.3

14 196.6

15 92.5

16 14.2

17 115.5

18 29.0

19 16.8

20 12.4

21 164.9

22 126.0

23 137.0
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24 123.3

25 153.5

26 151.0

27 170.2

28 21.6

29 169.7

30 22.1

Source: Li et al., 2008[1]

While the complete ¹H NMR data for Euphorbia factor L8 is not readily available in the

reviewed literature, analysis of closely related lathyrane diterpenoids, such as Euphorbia factor

L1, can provide valuable comparative insights into the expected proton chemical shifts and

coupling constants.

Mass Spectrometry (MS)
Liquid chromatography-electrospray ionization mass spectrometry (LC-ESI-MS) has been

utilized for the analysis of Euphorbia factor L8. In positive ionization mode, the protonated

molecule [M+H]⁺ is observed, confirming the molecular weight of the compound.

Table 2: Mass Spectrometry Data for Euphorbia Factor L8

Ion Observed m/z

[M+H]⁺ 524.3 (calculated for C₃₀H₃₈NO₇⁺)

Infrared (IR) Spectroscopy
Specific IR absorption data for Euphorbia factor L8 is not detailed in the available literature.

However, based on the known structure, characteristic absorption bands are expected for the

carbonyl groups (esters and a ketone), carbon-carbon double bonds, and carbon-oxygen single

bonds. For comparison, the IR spectrum of the related compound Euphorbia factor L3 shows
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absorption bands at 1739 cm⁻¹ and 1714 cm⁻¹ (C=O stretching), and 1650 cm⁻¹ and 1622

cm⁻¹ (C=C stretching).

Experimental Protocols
Isolation of Euphorbia Factor L8
The isolation of Euphorbia factor L8 from the seeds of Euphorbia lathyris is a multi-step

process involving extraction and chromatographic separation.

Workflow for Isolation of Euphorbia factor L8
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Dried Seeds of Euphorbia lathyris
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Caption: Isolation workflow for Euphorbia factor L8.
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Extraction: The air-dried and powdered seeds of Euphorbia lathyris are extracted with 95%

ethanol at room temperature.

Concentration: The ethanolic extract is concentrated under reduced pressure to yield a crude

extract.

Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The

ethyl acetate soluble fraction is collected.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column

chromatography, eluting with a gradient of petroleum ether and ethyl acetate.

Fraction Collection: Fractions are collected and monitored by thin-layer chromatography

(TLC).

Final Purification: Fractions containing Euphorbia factor L8 are combined and further

purified by repeated column chromatography.

Crystallization: The purified compound is crystallized from a suitable solvent system to yield

pure Euphorbia factor L8.

Spectroscopic Analysis
NMR Spectroscopy:

Sample Preparation: A few milligrams of the purified compound are dissolved in an

appropriate deuterated solvent (e.g., CDCl₃).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer (e.g., 400 or 600 MHz).

Data Acquisition: Standard pulse sequences are used for acquiring 1D (¹H, ¹³C) and 2D

(COSY, HSQC, HMBC) NMR spectra.

Mass Spectrometry:

Instrumentation: A liquid chromatography system coupled to a mass spectrometer with an

electrospray ionization (ESI) source is typically used.
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Sample Introduction: The sample, dissolved in a suitable solvent, is introduced into the mass

spectrometer via the LC system.

Data Acquisition: Mass spectra are acquired in positive or negative ion mode over a specific

mass range.

Infrared Spectroscopy:

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or

KBr) or as a KBr pellet.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹.

Logical Relationships in Spectroscopic Analysis
The combination of different spectroscopic techniques is crucial for the unambiguous structure

elucidation of complex natural products like Euphorbia factor L8.

Spectroscopic Data Integration for Structure Elucidation
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Caption: Integration of spectroscopic data for structural analysis.

This guide provides a foundational understanding of the spectroscopic properties of Euphorbia
factor L8. For more in-depth analysis and interpretation, researchers are encouraged to

consult the primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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